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Compound of Interest

Compound Name: FR194921

Cat. No.: B1674020

Essential Safety and Handling Guide for
FR194921

Disclaimer: A specific Safety Data Sheet (SDS) for FR194921 is not readily available in the
public domain. The following guidance is based on general best practices for handling potent,
biologically active research compounds of unknown toxicity. Researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific protocols and
requirements.

FR194921 is a potent, selective, and orally active adenosine Al antagonist.[1][2] Due to its
biological activity and the lack of comprehensive safety data, it should be handled with caution
in a laboratory setting. The following information provides essential safety and logistical
guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial when handling compounds like FR194921. The
following table summarizes the recommended PPE levels based on the potential hazards.
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PPE Category Recommended Equipment Purpose

) ) Nitrile gloves (double-gloving )
Primary Protection Prevents skin contact.
recommended)

Safety glasses with side
) Protects eyes from splashes.
shields or goggles

Laboratory coat Protects skin and clothing.

Secondary Protection (as ) ] Provides additional protection
Chemical-resistant apron ,

needed) against splashes.

] Offers full-face protection from
Face shield
splashes.

) ) Recommended when handling
Respiratory Protection (e.qg., )
) the powder form to avoid
N95 respirator) ) ]
inhalation.

For general guidance on PPE selection, refer to resources from the U.S. Environmental
Protection Agency (EPA) and other safety suppliers.[3][4][5][6][7]

Operational Plan: Handling and Weighing
Objective: To safely handle and weigh FR194921 powder.

Materials:

e FR194921 solid

o Appropriate PPE (see table above)

» Chemical fume hood or other ventilated enclosure

e Spatula and weighing paper

¢ Analytical balance

o Sealable container for transport
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Procedure:
o Preparation: Don all required PPE before entering the designated handling area.

e Engineering Controls: Perform all manipulations of FR194921 powder within a certified
chemical fume hood to minimize inhalation exposure.

e Weighing:
o Place a piece of weighing paper on the analytical balance and tare.

o Carefully transfer the desired amount of FR194921 powder onto the weighing paper using
a clean spatula.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

o Transfer: Once the desired weight is achieved, carefully fold the weighing paper and transfer
the compound to a labeled, sealable container.

e Clean-up:

o Wipe down the spatula, balance, and surrounding surfaces with a suitable solvent (e.qg.,
70% ethanol) and dispose of the cleaning materials as hazardous waste.

o Remove and dispose of gloves in the appropriate waste stream.

o Wash hands thoroughly with soap and water.

Experimental Workflow: Solubilization

FR194921 is typically suspended in 0.5% methylcellulose for in vivo studies.[1] The following
workflow outlines the general steps for preparing a solution.
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Caption: Workflow for the preparation of an FR194921 solution.

Disposal Plan
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Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

[8][°]

Waste Stream

Disposal Procedure

Solid Waste

Contaminated consumables (e.g., gloves,
weighing paper, pipette tips) should be collected
in a designated, labeled hazardous waste

container.

Liquid Waste

Unused solutions of FR194921 should be
collected in a labeled, sealed hazardous waste

container. Do not pour down the drain.

Sharps

Needles and syringes used for administration
must be disposed of in a designated sharps

container.

Consult your institution's EHS department for specific chemical waste disposal procedures.[8]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Exposure Type First Aid Measures

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact , . o
clothing. Seek medical attention if irritation

persists.[10]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
Eye Contact ) ) ) )
and lower eyelids. Seek immediate medical

attention.[10]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical
attention.[10]

Rinse mouth with water. Do not induce vomiting.

Ingestion _ _ ) _
Seek immediate medical attention.[10]

Logical Relationship: Hazard Mitigation

The following diagram illustrates the hierarchical approach to mitigating hazards associated
with handling FR194921.

Engineering Controls
(Fume Hood)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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